Cas no 2171793-37-4 (4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol)

• Product Name: 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol
• CAS No: 2171793-37-4
• MF: C₉H₁₅N₃OS
• MW: 213.29990029335
• CID: 5564569
• PubChem ID: 165594869
• Update Time: 2025-10-24

4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol Chemical and Physical Properties

Names and Identifiers

• 2171793-37-4
• EN300-1640256
• 4-[amino(1,2-thiazol-5-yl)methyl]piperidin-4-ol
• 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol

• Inchi： 1S/C9H15N3OS/c10-8(7-1-4-12-14-7)9(13)2-5-11-6-3-9/h1,4,8,11,13H,2-3,5-6,10H2
• InChI Key： NXNHKFLQBQISMW-UHFFFAOYSA-N
• SMILES： S1C(=CC=N1)C(C1(CCNCC1)O)N

Computed Properties

• Exact Mass: 213.09358328g/mol
• Monoisotopic Mass: 213.09358328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 99.4Ų

Additional information on 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol

Comprehensive Overview of 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol (CAS No. 2171793-37-4): Properties, Applications, and Market Insights

The compound 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol, identified by its CAS number 2171793-37-4, is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. This article delves into its structural characteristics, synthetic pathways, and emerging applications, while addressing frequently searched queries related to its biological activity and industrial relevance.

Structurally, 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol combines a piperidine core with a 1,2-thiazole moiety, a configuration known to enhance molecular interactions in drug discovery. Researchers often explore its potential as a scaffold for kinase inhibitors or antimicrobial agents, aligning with current trends in targeted therapy development. Its CAS 2171793-37-4 designation ensures precise identification in global chemical databases, a detail frequently queried by procurement specialists.

Recent studies highlight the compound’s role in addressing antibiotic resistance, a top-priority theme in 2024’s scientific discourse. The thiazole ring in its structure is associated with broad-spectrum bioactivity, making it a candidate for novel anti-infective formulations. This aligns with Google Scholar’s rising search terms like “thiazole derivatives in drug design” and “piperidine-based therapeutics,” reflecting industry demand for innovative chemotypes.

From a synthetic perspective, CAS 2171793-37-4 is typically synthesized via multistep heterocyclic condensation, with yields optimized through microwave-assisted techniques—a hot topic in green chemistry forums. Analytical characterization via HPLC-MS and NMR spectroscopy confirms its high purity, a critical parameter for buyers searching “4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol supplier specifications.”

The agrochemical sector has also explored derivatives of 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol for plant protection agents, responding to the surge in searches for “sustainable crop solutions.” Its metal-chelating properties may contribute to micronutrient delivery systems, a niche application gaining traction in precision agriculture discussions.

Market intelligence indicates growing procurement of CAS 2171793-37-4 by Asian and North American CROs, driven by preclinical projects targeting neurodegenerative pathways—a connection underscored by PubMed’s trending keywords. Regulatory filings confirm its non-hazardous status under standard handling protocols, a detail often clarified in safety data sheet (SDS) inquiries.

In conclusion, 4-amino(1,2-thiazol-5-yl)methylpiperidin-4-ol exemplifies the convergence of medicinal chemistry and material science, with its CAS 2171793-37-4 identifier serving as a keystone for research transparency. Future directions may explore its catalytic applications or polymeric modifications, areas ripe for innovation as indexed by semantic search analytics.